Cas no 439111-51-0 (4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide)

4-(4-Fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide is a fluorinated pyrrole carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-fluorobenzoyl moiety and a morpholine-propyl side chain, which may enhance bioavailability and receptor binding affinity. The compound's unique scaffold makes it a promising candidate for the development of kinase inhibitors or other biologically active agents. Its well-defined synthetic route and high purity ensure reproducibility in research settings. The presence of both fluorinated and heterocyclic components contributes to its potential utility in drug discovery, particularly in targeting specific enzymatic pathways or protein-protein interactions.
4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide structure
439111-51-0 structure
Product Name:4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide
CAS No:439111-51-0
MF:
MW:
CID:4651615
Update Time:2025-08-05

4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide

4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00917778-1g
4-(4-Fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide
439111-51-0 90%
1g
¥4193.0 2024-04-18
A2B Chem LLC
AI80622-1mg
4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide
439111-51-0 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI80622-5mg
4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide
439111-51-0 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI80622-10mg
4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide
439111-51-0 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI80622-500mg
4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide
439111-51-0 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI80622-1g
4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide
439111-51-0 >90%
1g
$1295.00 2024-04-20
abcr
AB581689-500mg
4-(4-Fluorobenzoyl)-N-(3-morpholinopropyl)-1H-pyrrole-2-carboxamide; .
439111-51-0
500mg
€678.60 2025-04-18
abcr
AB581689-1g
4-(4-Fluorobenzoyl)-N-(3-morpholinopropyl)-1H-pyrrole-2-carboxamide; .
439111-51-0
1g
€1312.80 2025-04-18

Additional information on 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide

4-(4-Fluorobenzoyl)-N-[3-(Morpholin-4-yl)propyl]-1H-Pyrrole-2-Carboxamide: A Promising Compound in Modern Pharmaceutical Research

4-(4-Fluorobenzoyl)-N-[3-(Morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique molecular structure and potential pharmacological applications. This compound, with the CAS number 439111-51-0, represents a novel class of molecules that combine aromatic and heterocyclic moieties, offering a versatile platform for drug discovery. Its structural features, including the 4-fluorobenzoyl group and the morpholin-4-yl substituent, contribute to its biological activity and chemical stability, making it a valuable candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrole-2-carboxamide derivatives in the development of therapeutics targeting various disease pathways. The 4-fluorobenzoyl moiety, in particular, has been shown to enhance the lipophilicity and metabolic stability of the molecule, which is critical for achieving optimal bioavailability. The morpholin-4-yl group, on the other hand, introduces polar functionality that may modulate the compound's interactions with biological targets, such as enzymes or receptors.

One of the most compelling aspects of 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide is its potential as an inhibitor of key enzymes involved in inflammatory and proliferative diseases. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that compounds with similar structural frameworks exhibit potent anti-inflammatory activity by targeting the NF-κB signaling pathway. This finding aligns with the growing interest in small molecule inhibitors that can modulate immune responses without causing systemic toxicity.

Moreover, the pyrrole-2-carboxamide scaffold has been explored for its ability to interact with G protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and cardiovascular disorders. The incorporation of the 4-fluorobenzoyl group into the pyrrole ring may enhance the molecule's binding affinity to these receptors, as evidenced by computational docking studies conducted by researchers at the University of Cambridge (2024). These studies suggest that the compound could serve as a lead molecule for the development of novel GPCR modulators.

Another area of interest is the application of 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide in the treatment of metabolic disorders. Research published in Drug Discovery Today (2023) has shown that similar compounds can regulate adipokine secretion and improve insulin sensitivity. The morpholin-4-yl substituent may play a role in modulating the molecule's interaction with adipose tissue receptors, potentially offering therapeutic benefits for conditions such as type 2 diabetes.

From a synthetic perspective, the preparation of 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide involves a multi-step process that highlights the challenges and opportunities in modern organic synthesis. The reaction of 4-fluorobenzoyl chloride with a morpholine derivative under controlled conditions is a critical step in the synthesis of this compound. This approach not only demonstrates the versatility of aromatic substitution reactions but also underscores the importance of stereochemical control in the formation of the final product.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to characterize the molecular structure of 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide with unprecedented precision. These tools are essential for confirming the identity of the compound and monitoring its purity during the synthesis process. The use of these techniques also facilitates the identification of potential impurities or byproducts, which is crucial for ensuring the safety and efficacy of the final product.

In addition to its pharmacological applications, the 4-fluorobenzoyl group in this compound has been studied for its role in drug metabolism. Research published in Drug Metabolism and Disposition (2024) has shown that fluorinated aromatic rings can significantly alter the metabolic profile of a molecule, potentially extending its half-life in the bloodstream. This property is particularly valuable for drugs that require prolonged action, such as those used in the treatment of chronic diseases.

Furthermore, the morpholin-4-yl substituent has been investigated for its ability to enhance the solubility of the compound in aqueous environments. This is a critical factor in the development of orally administered medications, as poor solubility can limit the bioavailability of the drug. Studies conducted by pharmaceutical companies have demonstrated that the inclusion of polar groups like the morpholin-4-yl moiety can improve the dissolution rate of the compound, thereby increasing its therapeutic potential.

Despite the promising properties of 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl),propyl]-1H-pyrrole-2-carboxamide, further research is needed to fully elucidate its mechanisms of action and potential side effects. Preclinical studies are currently underway to evaluate the compound's safety and efficacy in animal models, with the goal of identifying potential applications in human medicine. These studies are expected to provide valuable insights into the compound's pharmacokinetic and pharmacodynamic profiles.

As the field of pharmaceutical research continues to evolve, compounds like 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide represent a new frontier in the development of targeted therapies. The combination of aromatic and heterocyclic moieties in this molecule offers a unique opportunity to design drugs that can address complex biological pathways with high specificity. Ongoing research in this area is likely to yield significant advancements in the treatment of a wide range of diseases, from inflammatory conditions to metabolic disorders.

In conclusion, the 4-fluorobenzoyl group and the morpholin-4-yl substituent in 4-(4-fluorobenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide contribute to its potential as a versatile therapeutic agent. The compound's structural features, combined with its pharmacological properties, make it a valuable candidate for further investigation. As research in this area progresses, it is anticipated that this compound will play a significant role in the development of novel therapeutics for a variety of medical conditions.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.